2-Ethyl-3'-methoxybenzophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzophenone derivatives like 2-Ethyl-3’-methoxybenzophenone can be achieved through various methods. One common method is the Friedel-Crafts alkylation and acylation reactions . These reactions involve the use of a catalyst, such as aluminum chloride, and an aromatic compound .Molecular Structure Analysis
The molecular structure of 2-Ethyl-3’-methoxybenzophenone consists of a benzophenone core with an ethyl group and a methoxy group attached . The molecular weight of this compound is 240.30 g/mol.Chemical Reactions Analysis
Benzophenone derivatives can undergo various chemical reactions. For instance, they can participate in electrophilic aromatic substitution reactions such as the Friedel-Crafts alkylation and acylation reactions . These reactions involve the replacement of a hydrogen atom in the aromatic ring with an alkyl or acyl group .Physical And Chemical Properties Analysis
2-Ethyl-3’-methoxybenzophenone is a white crystalline powder. It has a melting point of about 60-62°C and a boiling point of about 311°C. Its solubility in water is very low, but it is soluble in various organic solvents, such as ethanol, ether, and benzene.Scientific Research Applications
Ultraviolet (UV) Filters
Benzophenone-3 (2-hydroxy-4-methoxybenzophenone, BP3), a compound similar to 2-Ethyl-3’-methoxybenzophenone, is one of the most commonly used UV filters . It is employed as a sunlight filter in cosmetics, sunbathing lotions, beauty creams, shampoos, and other cosmetic formulations, to protect either the skin or other formulation components from the effects of sunlight exposure .
Degradation of Persistent Organic Pollutants
Ultrasound irradiation is a promising advanced oxidation technology that has received considerable interest as an alternative for degradation of persistent organic pollutants . The sonochemical degradation of benzophenone-3 (BP3), a compound similar to 2-Ethyl-3’-methoxybenzophenone, has been studied .
Photostabilization of Packaging Materials
Benzophenone-3 is also used to photostabilize packaging materials (food packaging), to prevent polymers photochemical degradation .
Treatment of Photodermatitis
Benzophenone-3 is used in the treatment of photodermatitis .
5. Use in Domestic and Industrial Commodities Benzophenone-3 is used in domestic and industrial commodities or vehicle maintenance products .
6. Extraction Methods for Determination of Benzophenones In scientific research, extraction methods such as solid-phase extraction (SPE) and microextraction by packed sorbent (MEPS) are used for the determination of benzophenones, including 2-hydroxy-4-methoxybenzophenone (BP-3), in water and cosmetics samples .
Future Directions
Research into benzophenone derivatives like 2-Ethyl-3’-methoxybenzophenone is ongoing. One area of interest is their degradation in the environment. For example, a study has investigated the sonochemical degradation of benzophenone-3, a commonly used UV filter . Such research could provide valuable insights into the environmental persistence of these compounds and inform strategies for their safe use and disposal.
properties
IUPAC Name |
(2-ethylphenyl)-(3-methoxyphenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O2/c1-3-12-7-4-5-10-15(12)16(17)13-8-6-9-14(11-13)18-2/h4-11H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGSJZZGKQUWEAZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1C(=O)C2=CC(=CC=C2)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40641476 |
Source
|
Record name | (2-Ethylphenyl)(3-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641476 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-3'-methoxybenzophenone | |
CAS RN |
750633-65-9 |
Source
|
Record name | (2-Ethylphenyl)(3-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641476 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.